2'-Deoxy-4-desmethylwyosine

Specification

• CAS No.: 101803-00-3
• Molecular Formula: C13H15N5O4
• Molecular Weight: 305.29 g/mol
• IUPAC Name: 3-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-methyl-5H-imidazo[1,2-a]purin-9-one
• Standard InChI: InChI=1S/C13H15N5O4/c1-6-3-17-12(21)10-11(16-13(17)15-6)18(5-14-10)9-2-7(20)8(4-19)22-9/h3,5,7-9,19-20H,2,4H2,1H3,(H,15,16)/t7-,8+,9+/m0/s1
• Standard InChI Key: GYZJVINWRMITKU-DJLDLDEBSA-N
• Isomeric SMILES: CC1=CN2C(=O)C3=C(N=C2N1)N(C=N3)[C@H]4C[C@@H]([C@H](O4)CO)O
• SMILES: CC1=CN2C(=O)C3=C(N=C2N1)N(C=N3)C4CC(C(O4)CO)O
• Canonical SMILES: CC1=CN2C(=O)C3=C(N=C2N1)N(C=N3)C4CC(C(O4)CO)O

Introduction

2'-Deoxy-4-desmethylwyosine is a modified nucleoside, specifically designed with a deoxyribose sugar moiety. It is recognized for its utility in synthesizing derivatives of nucleosides, particularly in the preparation of N-2-alkyl derivatives of 2'-deoxyguanosine. This compound is of interest in nucleic acid chemistry due to its potential applications in molecular biology and pharmaceutical research.

Synthesis and Applications

The synthesis of 2'-Deoxy-4-desmethylwyosine typically involves nucleoside modification techniques. It serves as a convenient synthon for preparing N-2-alkyl derivatives of 2'-deoxyguanosine, which are important in various biochemical studies. These derivatives can be used in the design of oligonucleotides with specific properties for research or therapeutic applications.

Research Findings

Research on 2'-Deoxy-4-desmethylwyosine is limited, but it is noted for its role in nucleoside chemistry. For instance, studies have explored its use in synthesizing modified nucleosides that can be incorporated into nucleic acids to alter their stability or function. The monophosphate form of this compound has been studied for its potential biochemical properties.

Availability and Suppliers

2'-Deoxy-4-desmethylwyosine is available from several chemical suppliers, including Biosearch Technologies and Biosynth. These companies provide the compound for research purposes, often requiring specific handling and storage conditions due to its chemical nature.